Cas no 115894-54-7 (tert-butyl N-(1S)-1-(2-amino-1,3-thiazol-4-yl)-3-methylbutylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(2-amino-1,3-thiazol-4-yl)-3-methylbutylcarbamate
• CAS No: 115894-54-7
• MF: C₁₃H₂₃N₃O₂S
• MW: 285.405621767044
• MDL: MFCD33032117
• CID: 5654946
• PubChem ID: 14075509
• Update Time: 2025-11-12

tert-butyl N-(1S)-1-(2-amino-1,3-thiazol-4-yl)-3-methylbutylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27735644
• 115894-54-7
• SCHEMBL10522279
• tert-butyl N-[(1S)-1-(2-amino-1,3-thiazol-4-yl)-3-methylbutyl]carbamate
• tert-butyl N-[(1S)-1-(2-amino-1,3-thiazol-4-yl)-3-methylbutyl] carbamate
• Carbamic acid, [1-(2-amino-4-thiazolyl)-3-methylbutyl]-, 1,1-dimethylethyl ester, (S)- (9CI)
• tert-butyl N-(1S)-1-(2-amino-1,3-thiazol-4-yl)-3-methylbutylcarbamate

• MDL： MFCD33032117
• Inchi： 1S/C13H23N3O2S/c1-8(2)6-9(10-7-19-11(14)15-10)16-12(17)18-13(3,4)5/h7-9H,6H2,1-5H3,(H2,14,15)(H,16,17)/t9-/m0/s1
• InChI Key： GYGOWPYZDQVKCT-VIFPVBQESA-N
• SMILES： S1C(N)=NC(=C1)[C@H](CC(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.15109816g/mol
• Monoisotopic Mass: 285.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Melting Point: 142-144 °C
• Boiling Point: 432.6±28.0 °C(Predicted)
• pka: 11.30±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles